657-36-3

4-(Trifluoromethyl)piperidine

In Stock

• CAS RN:
• 657-36-3

• Formula:
• C6H10F3N

• InChI:
• InChI=1S/C6H10F3N/c7-6(8,9)5-1-3-10-4-2-5/h5,10H,1-4H2

• InChIKey:
• RDRQUUWCJTYHCT-UHFFFAOYSA-N

• 4-(Trifluoromethyl)piperidine is a useful research compound. Its molecular formula is C6H10F3N and its molecular weight is 153.15 g/mol. The purity is usually 95%.

Urea, N-9H-purin-6-yl-

Usually In Stock

• CAS RN:
• 5657-36-3

• Formula:
• C6H6N6O

• InChI:
• InChI=1S/C6H6N6O/c7-6(13)12-5-3-4(9-1-8-3)10-2-11-5/h1-2H,(H4,7,8,9,10,11,12,13)

• InChIKey:
• SWHVLOSJGVXZDK-UHFFFAOYSA-N

• Urea, N-9H-purin-6-yl- is a useful research compound. Its molecular formula is C6H6N6O and its molecular weight is 178.15 g/mol. The purity is usually 95%.

Ethyl 4,6-bis(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate

In Stock

• CAS RN:
• 102657-36-3

• Formula:
• C23H24O5

• InChI:
• InChI=1S/C23H24O5/c1-4-28-23(25)22-20(16-7-11-19(27-3)12-8-16)13-17(14-21(22)24)15-5-9-18(26-2)10-6-15/h5-12,14,20,22H,4,13H2,1-3H3

• InChIKey:
• VXKGDCOMRDIQGL-UHFFFAOYSA-N

• Ethyl 4,6-bis(4-methoxyphenyl)-2-oxocyclohex-3-ene-1-carboxylate is a useful research compound. Its molecular formula is C23H24O5 and its molecular weight is 380.44. The purity is usually 95%.

(1R,2S)-ethyl 1-amino-2-vinylcyclopropanecarboxylate

In Stock

• CAS RN:
• 746657-36-3

• Formula:
• C8H13NO2

• InChI:
• InChI=1S/C8H13NO2/c1-3-6-5-8(6,9)7(10)11-4-2/h3,6H,1,4-5,9H2,2H3/t6-,8-/m1/s1

• InChIKey:
• NBJXCTLFPNBZSG-HTRCEHHLSA-N

• (1R,2S)-ethyl 1-amino-2-vinylcyclopropanecarboxylate is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.

U 77436

• CAS RN:
• 128657-36-3

• Formula:
• C50H76N10O11

• InChI:
• InChI=1S/C50H76N10O11/c1-8-33(6)43(46(67)53-26-35-17-12-13-19-52-35)56-44(65)37(32(4)5)24-42(64)40(21-31(2)3)58(7)41(23-36-25-51-30-54-36)48(69)60(71)47(68)38(22-34-15-10-9-11-16-34)55-45(66)39-18-14-20-59(39)49(70)57-50(27-61,28-62)29-63/h9-13,15-17,19,25,30-33,37-43,60-64H,8,14,18,20-24,26-29H2,1-7H3,(H,51,54)(H,53,67)(H,55,66)(H,56,65)(H,57,70)/t33?,37-,38+,39+,40-,41+,42-,43?/m1/s1

• InChIKey:
• RABZFCMKGOGUMM-ZDYFYRQSSA-N

• U 77436 is a renin inhibitory peptide.

1-(Oxan-4-yl)-4-prop-2-enoylpiperazin-2-one

Usually In Stock

• CAS RN:
• 2361657-36-3

• Formula:
• C12H18N2O3

• InChI:
• InChI=1S/C12H18N2O3/c1-2-11(15)13-5-6-14(12(16)9-13)10-3-7-17-8-4-10/h2,10H,1,3-9H2

• InChIKey:
• OYUGSVNJVWAANI-UHFFFAOYSA-N

• 1-(Oxan-4-yl)-4-prop-2-enoylpiperazin-2-one is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.287. The purity is usually 95%.